Cas no 511241-17-1 (5-(2-Bromoethyl)-1,3,4-thiadiazol-2-amine)

• Product Name: 5-(2-Bromoethyl)-1,3,4-thiadiazol-2-amine
• CAS No: 511241-17-1
• MF: C₄H₆BrN₃S
• MW: 208.0795378685
• MDL: MFCD03768889
• CID: 2626100
• PubChem ID: 5156168
• Update Time: 2024-03-01

5-(2-Bromoethyl)-1,3,4-thiadiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-(2-bromoethyl)-1,3,4-thiadiazol-2-amine
• C4H6BrN3S
• 5-Amino-2-(2-bromoethyl)-[1,3,4]-thiadiazole
• 5-(2-Bromoethyl)-1,3,4-thiadiazol-2-amine

• MDL： MFCD03768889
• Inchi： 1S/C4H6BrN3S/c5-2-1-3-7-8-4(6)9-3/h1-2H2,(H2,6,8)
• InChI Key： NFEHPVBUGOVFFO-UHFFFAOYSA-N
• SMILES： BrCCC1=NN=C(N)S1

Computed Properties

• Exact Mass: 206.94658g/mol
• Monoisotopic Mass: 206.94658g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 91.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 80
• XLogP3: 1.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiadiazoles Aminothiadiazoles